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Compound Name: Woodtide

Cat. No.: B12396486

Get Quote

For Immediate Release

A Comprehensive Overview of a Key Tool for Kinase
Research and Drug Discovery
This technical guide provides an in-depth analysis of the Woodtide Forkhead-derived peptide,

a critical tool for researchers and drug development professionals working in the field of cell

signaling and kinase biology. This document details the peptide's core properties, its role as a

specific substrate for the DYRK (Dual-specificity tyrosine-phosphorylation-regulated kinase)

family, and its application in biochemical assays.

Introduction to Woodtide
Woodtide is a synthetic peptide derived from the human transcription factor Forkhead box

protein O1 (FOXO1), also known as FKHR. Specifically, it corresponds to amino acids 324-334

of FOXO1. This peptide serves as a highly specific and efficient in vitro substrate for the DYRK

family of protein kinases, most notably DYRK1A. Its primary application is in the

characterization of DYRK kinase activity and the screening of potential inhibitors.
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Peptide Characteristics
A summary of the key quantitative and qualitative data for the Woodtide peptide is presented

below.

Property Value Reference

Amino Acid Sequence KKISGRLSPIMTEQ [1]

Molecular Formula C68H123N21O20S N/A

Molecular Weight 1587.88 g/mol [2]

Phosphorylation Site
Serine (corresponding to

Ser329 in human FOXO1)
[3][4]

Primary Kinase Target
DYRK family (especially

DYRK1A)
[1][5][6]

Note: The two N-terminal lysine (KK) residues are often added to the native sequence to

facilitate binding to phosphocellulose paper in certain kinase assay formats.

The DYRK1A-FOXO1 Signaling Pathway
Woodtide's sequence is derived from a critical regulatory region within the FOXO1

transcription factor. In a cellular context, the phosphorylation of FOXO1 at Serine 329 by

DYRK1A is a key event that modulates its function. This phosphorylation event promotes the

nuclear export of FOXO1, leading to its cytosolic sequestration and subsequent degradation.[3]

[4] This prevents FOXO1 from translocating to the nucleus and activating target genes involved

in critical cellular processes such as apoptosis and cell cycle arrest. The DYRK1A-FOXO1

signaling axis is therefore a crucial pathway in cell fate determination.[3]

DYRK1A-mediated phosphorylation of FOXO1 regulates its subcellular localization and
stability.

Experimental Protocols
Preparation and Handling of Woodtide Peptide
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Proper handling and storage of the Woodtide peptide are crucial for maintaining its integrity

and ensuring reproducible experimental results.

Reconstitution:

Before opening, allow the lyophilized peptide vial to equilibrate to room temperature to

prevent condensation.

Reconstitute the peptide in a suitable solvent, such as sterile, nuclease-free water or a buffer

with a pH between 5 and 7. For a 1 mM stock solution, add the appropriate volume of

solvent based on the amount of peptide provided.

Gently vortex or swirl the vial to ensure the peptide is fully dissolved. Avoid vigorous shaking.

Storage:

Lyophilized Peptide: Store at -20°C or -80°C for long-term stability.

Reconstituted Peptide Solution: Aliquot the reconstituted peptide into single-use volumes to

avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C.

In Vitro DYRK1A Kinase Assay using Woodtide
This protocol provides a general framework for a non-radioactive in vitro kinase assay to

measure DYRK1A activity using Woodtide as a substrate. This can be adapted for various

detection methods, such as HPLC-based separation of phosphorylated and unphosphorylated

peptide or antibody-based detection (e.g., ELISA).

Materials:

Recombinant active DYRK1A

Woodtide peptide

Kinase Assay Buffer (e.g., 25 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM DTT)

ATP solution
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Stop Solution (e.g., 100 mM EDTA)

Detection reagents (specific to the chosen method)

Procedure:

Prepare a reaction mixture containing the Kinase Assay Buffer, a specific concentration of

Woodtide (e.g., 50 µM), and the desired concentration of the test compound (inhibitor).

Add recombinant DYRK1A to the reaction mixture and pre-incubate for a short period (e.g.,

10 minutes) at 30°C.

Initiate the kinase reaction by adding a specific concentration of ATP (the concentration may

vary depending on the assay, but a common starting point is near the Km of ATP for

DYRK1A, if known).

Incubate the reaction at 30°C for a predetermined time (e.g., 30-60 minutes). The incubation

time should be within the linear range of the reaction.

Terminate the reaction by adding the Stop Solution.

Proceed with the detection and quantification of the phosphorylated Woodtide peptide using

the chosen method.

Experimental Workflow for a DYRK1A Kinase Assay:
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1. Preparation

2. Reaction Setup

3. Detection & Analysis

Prepare Reagents:
- Kinase Buffer

- Woodtide Stock
- DYRK1A Enzyme

- ATP Solution
- Test Compound

Combine Buffer, Woodtide,
and Test Compound

Add DYRK1A and
Pre-incubate

Initiate with ATP

Incubate at 30°C

Terminate with
Stop Solution

Detect Phospho-Woodtide
(e.g., HPLC, ELISA)

Quantify and Analyze Data

Click to download full resolution via product page

A generalized workflow for conducting an in vitro DYRK1A kinase assay using Woodtide.

Quantitative Data
While Woodtide is a widely used substrate for DYRK kinases, specific Michaelis-Menten

constants (Km and Vmax) are not consistently reported across the literature and can be highly

dependent on the specific assay conditions (e.g., buffer composition, ATP concentration, and

kinase construct). Researchers are encouraged to determine these parameters empirically

under their specific experimental conditions for quantitative studies.
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Conclusion
The Woodtide Forkhead-derived peptide is an invaluable tool for the study of DYRK family

kinases. Its specificity and efficiency as a substrate make it ideal for in vitro kinase assays

aimed at elucidating enzyme kinetics, screening for novel inhibitors, and understanding the

broader role of the DYRK-FOXO1 signaling axis in health and disease. This guide provides a

foundational understanding and practical protocols to facilitate the effective use of Woodtide in

a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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